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Compound of Interest

Compound Name: Tetryl

Cat. No.: B1194171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetryl (N-methyl-N,2,4,6-tetranitroaniline) is a synthetic nitramine explosive that has seen

extensive use as a booster in munitions and as a detonating agent.[1] Although its production

and use have been largely phased out in many countries, legacy munitions and environmental

contamination remain a concern.[1][2] This technical guide provides a comprehensive overview

of the physical and chemical hazards associated with Tetryl, intended to inform researchers,

scientists, and drug development professionals who may encounter this compound in various

contexts, from historical site remediation to toxicological research.

Physical and Chemical Properties
Tetryl is a yellow crystalline solid that is practically insoluble in water but soluble in organic

solvents such as acetone and benzene.[1] It is an odorless substance, though impurities in

manufactured forms may impart an odor.[2]
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Property Value References

Molecular Formula C₇H₅N₅O₈ [1]

Molecular Weight 287.15 g/mol [3]

Appearance Yellow crystalline solid [1]

Melting Point 129.5 - 132 °C [3][4]

Boiling Point 187 °C (explodes) [2]

Density 1.57 - 1.73 g/cm³ [1][5]

Solubility in Water 75 mg/L at 20 °C [3]

Vapor Pressure < 1 mmHg at 20 °C [4]

Explosive Hazards
Tetryl is a sensitive secondary high explosive, meaning it is more sensitive to initiation than

primary explosives but less so than some other secondary explosives.[1] It can be detonated

by friction, shock, or spark.[1] When heated, it melts and then decomposes explosively.[1]

Explosive Property Value References

Detonation Velocity 7,570 m/s [1]

Shock Sensitivity Sensitive [1]

Friction Sensitivity Sensitive [1]

UN Number 0208 [6]

UN Hazard Class
1.1D (Explosive; mass

explosion hazard)
[7][8]

Chemical Hazards and Incompatibility
Tetryl is incompatible with strong oxidizing and reducing agents, and contact with these

materials can lead to fire and explosion.[7] It is also incompatible with hydrazine.[9] Tetryl will

burst into flames upon contact with a hydrazine mixture.[9]
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Thermal Decomposition
The thermal decomposition of Tetryl is a significant hazard. When heated, it undergoes

decomposition which can lead to an explosion.[1] The initial stage of decomposition involves

the rupture of the N-NO2 bond. The decomposition has been found to be autocatalytic.

Proposed Thermal Decomposition Pathway of Tetryl

Tetryl
(N-methyl-N,2,4,6-tetranitroaniline)

N-NO₂ Bond Cleavage

Heat

Initiates

Picric Acid 2,4,6-Trinitroanisole N-methyl-2,4,6-trinitroaniline NO₂ Gas

Further Decomposition Products

Click to download full resolution via product page
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Tetryl is toxic and can be absorbed into the body through inhalation of dust, skin contact, and

ingestion.[7]

Acute and Chronic Health Effects
Exposure to Tetryl can cause a range of health effects. Short-term exposure can lead to

irritation of the skin, eyes, and respiratory tract.[7] Symptoms of high exposure include nausea,

vomiting, headache, and fatigue.[10]

Prolonged or repeated exposure can cause skin sensitization, leading to dermatitis with

symptoms like itching and rash.[10] It may also cause an asthma-like allergy.[10] There is

evidence to suggest that Tetryl may damage the liver and kidneys.[10] Workers exposed to

Tetryl have reported yellow staining of the skin, hair, and mucous membranes.[11]

Toxicity Data
Metric Value Species/Route References

LD₅₀ (Oral) 5000 mg/kg Rat [12]

LD₅₀ (Oral) 5000 mg/kg Mouse [12]

LDLo (Subcutaneous) 5000 mg/kg Dog [1]

Occupational Exposure Limits
Agency Limit Notes References

OSHA (PEL) 1.5 mg/m³ (TWA) Skin [13]

NIOSH (REL) 1.5 mg/m³ (TWA) Skin [5]

ACGIH (TLV) 2 mg/m³ (TWA) [10]

NIOSH (IDLH) 750 mg/m³ [5]

Putative Signaling Pathway for Tetryl-Induced
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While the precise molecular mechanisms of Tetryl-induced hepatotoxicity are not well-

elucidated in the available literature, a hypothetical signaling pathway can be proposed based

on the known effects of other nitroaromatic compounds. This pathway involves the generation

of reactive oxygen species (ROS), leading to oxidative stress, which in turn can activate key

signaling cascades such as the MAP kinase and NF-κB pathways, ultimately culminating in

apoptosis or necrosis of hepatocytes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b1194171?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothetical Signaling Pathway of Tetryl-Induced Hepatotoxicity

Tetryl Exposure

Hepatic Metabolism

Reactive Oxygen Species (ROS)
Generation

Oxidative Stress

MAP Kinase Pathway
(JNK, p38) NF-κB Pathway

NecrosisApoptosis

Hepatocyte Damage

Click to download full resolution via product page

Hypothetical Signaling Pathway of Tetryl-Induced Hepatotoxicity
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Determination of Impact Sensitivity (Rotter Test)
The Rotter impact test is a standard method for determining the sensitivity of an explosive to

impact. A sample of the explosive is placed on an anvil and subjected to the impact of a falling

weight. The height from which the weight is dropped is varied to determine the 50% probability

of initiation.
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Workflow for Rotter Impact Sensitivity Test
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Determination of Shock Sensitivity (Small-Scale Gap
Test - SSGT)
The SSGT is used to assess the shock sensitivity of an explosive. A donor charge initiates a

shock wave that passes through an inert barrier (the "gap") of variable thickness to the

acceptor charge (the test explosive). The test determines the gap thickness at which there is a

50% probability of initiating the acceptor.
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Workflow for Small-Scale Gap Test (SSGT)
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Environmental Hazards
Tetryl can be released into the environment through the manufacturing process, disposal of

munitions, and from contaminated sites.[2] It is slightly soluble in water and can contaminate

soil and groundwater.[2] Tetryl is one of the more toxic ordnance compounds, but it is also

relatively degradable in the environment.[1] Picric acid is a known breakdown product of Tetryl
in soil.[2]

Conclusion
Tetryl presents significant physical, chemical, and toxicological hazards. Its high explosive

nature demands careful handling and storage protocols. The health effects, particularly skin

sensitization and potential for liver and kidney damage, necessitate stringent occupational

hygiene practices to minimize exposure. While no longer in widespread production, the legacy

of Tetryl use requires continued vigilance and a thorough understanding of its hazardous

properties for safe management and remediation of contaminated sites. Further research into

the specific molecular mechanisms of Tetryl's toxicity would be beneficial for developing more

targeted risk assessments and potential therapeutic interventions in cases of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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